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Abstract
4-Amino-3-nitrophenol is a key chemical intermediate with significant applications in the

pharmaceutical and dye industries. This technical guide provides a comprehensive overview of

its synthesis, physicochemical properties, and notable applications, with a focus on its role in

drug development. Detailed experimental protocols for its preparation are outlined, and

quantitative data are presented in a structured format for clarity. This document also includes

visualizations of the synthetic pathway and its application in the synthesis of a Factor Xa

inhibitor to facilitate a deeper understanding of its chemical significance.

Introduction
4-Amino-3-nitrophenol, with the CAS number 610-81-1, is an aromatic organic compound

characterized by the presence of amino, nitro, and hydroxyl functional groups attached to a

benzene ring.[1] Its unique chemical structure makes it a versatile precursor for the synthesis of

a variety of more complex molecules. While the specific historical details of its initial discovery

are not well-documented, its emergence is intrinsically linked to the advancements in

nitroaromatic chemistry and the development of synthetic dyes in the late 19th and early 20th

centuries. Today, it is recognized as a crucial building block in the production of

pharmaceuticals and as a component in hair dye formulations.[2][3]
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Physicochemical Properties
A summary of the key physicochemical properties of 4-Amino-3-nitrophenol is provided in the

table below. This data is essential for its handling, characterization, and application in synthetic

chemistry.

Property Value Reference

Molecular Formula C₆H₆N₂O₃ [4][5][6]

Molecular Weight 154.12 g/mol [4][5][6]

Appearance
Yellow to brown-red crystalline

powder
[1]

Melting Point 150-154 °C [4][5][7]

Solubility Sparingly soluble in water [1]

CAS Number 610-81-1 [4][5]

Synthesis of 4-Amino-3-nitrophenol
The most common and well-documented method for the synthesis of 4-Amino-3-nitrophenol
starts from p-aminophenol and involves a three-step process: acetylation, nitration, and

hydrolysis.

Synthetic Pathway Overview
The overall synthetic scheme is a multi-step process designed to introduce a nitro group ortho

to the amino group while the para-hydroxyl group is protected.

p-Aminophenol p-AcetamidophenolAcetic Anhydride 4-Acetamido-3-nitrophenolNitric Acid 4-Amino-3-nitrophenolHydrolysis (NaOH)

Click to download full resolution via product page

Caption: Synthesis pathway of 4-Amino-3-nitrophenol from p-aminophenol.
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Detailed Experimental Protocols
The following protocols are based on established laboratory procedures for the synthesis of 4-
Amino-3-nitrophenol.

Step 1: Acetylation of p-Aminophenol

Objective: To protect the amino group of p-aminophenol by acetylation to form p-

acetamidophenol.

Procedure:

In a suitable reaction vessel, combine p-aminophenol with acetic anhydride.

The molar ratio of p-aminophenol to acetic anhydride is typically 1:2.0 to 1:3.0.

Heat the mixture to reflux. The acetic acid generated and any excess acetic anhydride can

act as the solvent.

After the reaction is complete (typically monitored by TLC), the reaction mixture is cooled.

Step 2: Nitration of p-Acetamidophenol

Objective: To introduce a nitro group at the position ortho to the acetylamino group.

Procedure:

Cool the reaction mixture from the previous step to a controlled temperature, typically

around 25 °C.

Slowly add a nitrating agent, such as a mixture of nitric acid and sulfuric acid, while

maintaining the low temperature to control the exothermic reaction.

After the addition is complete, continue stirring for a specified period to ensure complete

nitration.

The product, 4-acetamido-3-nitrophenol, may precipitate from the reaction mixture.

Step 3: Hydrolysis of 4-Acetamido-3-nitrophenol
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Objective: To deprotect the amino group by hydrolyzing the acetamido group to yield 4-
Amino-3-nitrophenol.

Procedure:

Isolate the 4-acetamido-3-nitrophenol from the previous step.

Suspend or dissolve the intermediate in an aqueous solution of a strong base, such as

sodium hydroxide.

Heat the mixture to facilitate the hydrolysis. The reaction progress can be monitored by

TLC.

After completion, cool the reaction mixture and neutralize it with an acid (e.g., hydrochloric

acid) to a pH of 3-4 to precipitate the final product, 4-Amino-3-nitrophenol.

The precipitated solid is then collected by filtration, washed with water, and dried.

Quantitative Data
Step Product Yield

Melting Point
(°C)

Reference

1 & 2
4-Acetamido-3-

nitrophenol
~74% 146-148

3
4-Amino-3-

nitrophenol
~94% 149-151

Applications in Drug Development
4-Amino-3-nitrophenol serves as a valuable intermediate in the synthesis of various

pharmaceutical compounds. One notable application is in the preparation of benzimidazole-

based inhibitors of Factor Xa, a key enzyme in the coagulation cascade.

Synthesis of a Factor Xa Inhibitor Intermediate
The amino and hydroxyl groups of 4-Amino-3-nitrophenol allow for further chemical

modifications to build more complex molecular architectures.
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Caption: Use of 4-Amino-3-nitrophenol in the synthesis of a Factor Xa inhibitor.

This application highlights the importance of 4-Amino-3-nitrophenol in medicinal chemistry,

providing a scaffold that can be elaborated to target specific biological pathways.[8]

Other Applications
Beyond its role in pharmaceuticals, 4-Amino-3-nitrophenol is widely used in the dye industry.

It is a key component in many hair dye formulations, where it acts as a colorant.[3][9] The

compound's ability to undergo further chemical reactions allows for the creation of a diverse

palette of colors.

Safety and Handling
4-Amino-3-nitrophenol is classified as harmful if swallowed and may cause skin and eye

irritation.[4] Appropriate personal protective equipment, including gloves, safety glasses, and a

lab coat, should be worn when handling this compound. All work should be conducted in a well-

ventilated fume hood. For detailed safety information, refer to the Material Safety Data Sheet

(MSDS).

Conclusion
4-Amino-3-nitrophenol is a fundamentally important chemical intermediate with a well-

established synthetic route and significant industrial applications. Its utility in the synthesis of

pharmaceuticals, particularly in the development of anticoagulants, underscores its relevance

to drug development professionals. The detailed synthetic protocols and quantitative data

provided in this guide offer a practical resource for researchers and scientists working with this

versatile compound. Further research into new applications of 4-Amino-3-nitrophenol and its

derivatives continues to be an active area of chemical science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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